Cas no 2229433-51-4 (2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol)

• Product Name: 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol
• CAS No: 2229433-51-4
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 5867640
• PubChem ID: 165679496
• Update Time: 2025-08-05

2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol
• 2229433-51-4
• EN300-1792571

• Inchi： 1S/C11H15FO2/c1-11(2,7-13)6-8-3-4-10(14)9(12)5-8/h3-5,13-14H,6-7H2,1-2H3
• InChI Key： BQJFRPUQDXPXRC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)(C)CO)O

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol

2-Fluoro-4-(3-Hydroxy-2,2-Dimethylpropyl)Phenol

The compound 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol (CAS No. 2229433-51-4) is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic group, a fluorine substituent at the 2-position, and a bulky hydroxyl-substituted alkyl chain at the 4-position. The combination of these functional groups makes it a versatile molecule with unique chemical properties and reactivity.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their ability to act as antioxidants, anti-inflammatory agents, and potential drug candidates. The presence of the fluorine atom in this molecule further enhances its electronic properties, making it an interesting subject for research in drug design and material science. Fluorine substitution often improves the bioavailability and stability of pharmaceutical compounds, which are critical factors in drug development.

The 3-hydroxy-2,2-dimethylpropyl group attached to the phenol ring introduces steric hindrance and hydrophilic properties to the molecule. This group plays a crucial role in determining the molecule's solubility, reactivity, and interaction with biological systems. Researchers have explored the use of such substituted phenols in designing bioactive molecules for treating oxidative stress-related diseases. For instance, studies have shown that phenolic compounds with hydroxyl groups can scavenge free radicals effectively, thereby reducing oxidative damage to cells.

From a synthetic perspective, the preparation of 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol involves multi-step organic reactions. The synthesis typically begins with the formation of the phenol core followed by fluorination and subsequent alkylation or acylation steps to introduce the bulky side chain. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yield and purity of the final product.

In terms of applications, this compound has shown promise in several areas. In the field of drug discovery, it serves as a valuable intermediate for constructing more complex molecules with therapeutic potential. Its ability to form hydrogen bonds due to the hydroxyl groups makes it an ideal candidate for designing drugs targeting protein-protein interactions or enzyme active sites. Additionally, its fluorinated nature enhances its lipophilicity, which is essential for crossing biological membranes.

Another area where this compound has garnered attention is in material science. The unique combination of electron-withdrawing (fluorine) and electron-donating (hydroxyl) groups in this molecule makes it suitable for applications in organic electronics. Researchers have investigated its use as a building block for constructing π-conjugated systems or as a dopant in polymer-based materials for improving electrical conductivity.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol. Density functional theory (DFT) calculations have revealed that the fluorine atom significantly alters the electron density distribution on the aromatic ring, enhancing its electrophilic character at specific positions. This understanding is crucial for predicting its reactivity in various chemical transformations.

In conclusion, CAS No. 2229433-51-4, or 2-fluoro-4-(3-hydroxy-2,2-dimethylpropyl)phenol, is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure endows it with properties that make it valuable for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science and technology.